
SBF1 Protein Interactions and Binding Partners:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SBF-1

Cat. No.: B1193735

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SET Binding Factor 1 (SBF1), also known as Myotubularin Related Protein 5 (MTMR5), is a

large, multidomain protein that plays a crucial role in various cellular processes, including

signal transduction, membrane trafficking, and cytoskeletal regulation. Despite being classified

as a pseudophosphatase due to the absence of key catalytic residues, SBF1 functions as a

critical scaffolding protein and a guanine nucleotide exchange factor (GEF). Its interactions with

a diverse array of binding partners are fundamental to its biological functions and its implication

in human diseases, notably Charcot-Marie-Tooth disease type 4B3 (CMT4B3). This guide

provides a comprehensive overview of the known protein interactions of SBF1, summarizing

key binding partners, detailing the experimental methodologies used to identify these

interactions, and illustrating the signaling pathways in which SBF1 participates.

Introduction to SBF1
SBF1 is a protein encoded by the SBF1 gene, located on chromosome 22q13.33. It belongs to

the myotubularin family of phosphoinositide phosphatases; however, it is catalytically inactive

as a phosphatase.[1][2] Instead, SBF1 leverages its multiple domains, including a DENN
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domain, a Pleckstrin Homology (PH) domain, and a C-terminal SET-binding domain (SBD), to

interact with other proteins and modulate their activity.[3][4] Its function as a GEF for Rab

GTPases and as an adapter protein for the phosphatase MTMR2 highlights its regulatory role

in cellular signaling.[1][5]

Known SBF1 Protein Interactions and Binding
Partners
The function of SBF1 is intrinsically linked to its ability to form protein complexes. The following

table summarizes the key experimentally validated binding partners of SBF1.
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SBF1 Signaling Pathways
SBF1 is implicated in several critical signaling pathways, primarily through its interactions with

MTMR2 and its GEF activity.
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Regulation of Phosphoinositide Metabolism and
Autophagy
SBF1 forms a heterodimer with the active phosphatase MTMR2, acting as an adapter protein

that regulates MTMR2's catalytic activity and subcellular localization.[1][5] This complex plays a

role in the dephosphorylation of phosphoinositides, which are critical signaling lipids involved in

the initiation and maturation of autophagosomes.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

